Cas no 5693-10-7 (Butanedioic acid, 2-(diphenylmethylene)-3-(hydroxydiphenylmethyl)-)

• Product Name: Butanedioic acid, 2-(diphenylmethylene)-3-(hydroxydiphenylmethyl)-
• CAS No: 5693-10-7
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 386042
• PubChem ID: 1358378
• Update Time: 2025-04-19

Butanedioic acid, 2-(diphenylmethylene)-3-(hydroxydiphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(diphenylmethylene)-3-(hydroxydiphenylmethyl)-
• 2-thiophenecarboxamide, 5-[(4-chlorobenzoyl)amino]-4-cyano-N,N-diethyl-3-methyl-; 5-[(4-Chlorobenzoyl)amino]-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide
• DTXSID90362063
• 5-(4-CHLOROBENZAMIDO)-4-CYANO-NN-DIETHYL-3-METHYLTHIOPHENE-2-CARBOXAMIDE
• AKOS003249905
• 5-[(4-chlorobenzoyl)amino]-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide
• Oprea1_858979
• BIM-0028575.P001
• 419558-74-0
• 5-(4-CHLOROBENZAMIDO)-4-CYANO-N,N-DIETHYL-3-METHYLTHIOPHENE-2-CARBOXAMIDE
• 5-{[(4-chlorophenyl)carbonyl]amino}-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide
• 5693-10-7
• ST50913499
• CS-0332353
• SR-01000217276
• SR-01000217276-1
• VS-09172
• CBMicro_028484

• Inchi： 1S/C18H18ClN3O2S/c1-4-22(5-2)18(24)15-11(3)14(10-20)17(25-15)21-16(23)12-6-8-13(19)9-7-12/h6-9H,4-5H2,1-3H3,(H,21,23)
• InChI Key： LGIQEAGKWKIRHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C#N)C(C)=C(C(N(CC)CC)=O)S1)=O

Computed Properties

• Exact Mass: 375.08104
• Monoisotopic Mass: 375.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 73.2